Cas no 830341-03-2 (2-Pyrrolidinemethanol, 1-(2-azido-5-methylbenzoyl)-, (2S)-)

• Product name: 2-Pyrrolidinemethanol, 1-(2-azido-5-methylbenzoyl)-, (2S)-
• CAS No: 830341-03-2
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 678926
• PubChem ID: 71416497

2-Pyrrolidinemethanol, 1-(2-azido-5-methylbenzoyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 1-(2-azido-5-methylbenzoyl)-, (2S)-
• (2-azido-5-methylphenyl)-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]methanone
• 830341-03-2
• DTXSID00835879
• (2-Azido-5-methylphenyl)[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]methanone

• Inchi： InChI=1S/C13H16N4O2/c1-9-4-5-12(15-16-14)11(7-9)13(19)17-6-2-3-10(17)8-18/h4-5,7,10,18H,2-3,6,8H2,1H3/t10-/m0/s1
• InChI Key： POYKANVMCTYVSA-JTQLQIEISA-N
• SMILES： CC1=CC(=C(C=C1)N=[N+]=[N-])C(=O)N2CCCC2CO

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.9Ų